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Compound of Interest

Compound Name: 2,3,4,5-Tetrafluorobenzaldehyde

Cat. No.: B099461 Get Quote

Essential Safety and Handling Guide for 2,3,4,5-
Tetrafluorobenzaldehyde
This guide provides critical safety, operational, and disposal information for laboratory

personnel, including researchers, scientists, and drug development professionals working with

2,3,4,5-Tetrafluorobenzaldehyde. Adherence to these protocols is essential for ensuring a

safe laboratory environment.

Chemical Identifier:

Name: 2,3,4,5-Tetrafluorobenzaldehyde

CAS Number: 16583-06-5

Molecular Formula: C₇H₂F₄O

Hazard Summary: 2,3,4,5-Tetrafluorobenzaldehyde is classified as a flammable liquid that

can cause skin and serious eye irritation.[1][2] Proper handling and the use of appropriate

personal protective equipment are mandatory to minimize exposure risks.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for the safe handling of 2,3,4,5-
Tetrafluorobenzaldehyde. The following table summarizes the required PPE.
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Protection Type Specific Equipment Standard/Consideration

Eye and Face
Chemical safety goggles and a

face shield

Use a face shield in addition to

goggles when there is a higher

risk of splashing.

Hand

Chemical-resistant gloves

(Nitrile or neoprene

recommended)

Regularly inspect gloves for

any signs of degradation or

contamination and replace

them as needed.[3]

Respiratory

Use in a well-ventilated area or

with a chemical fume hood.

For higher-risk exposures, a

respirator with a Type ABEK

(EN14387) filter is

recommended.

Ensure proper fit and

maintenance of respiratory

equipment.

Body

A fully buttoned laboratory coat

is mandatory. For larger

quantities or tasks with a

higher risk of splashing, a

chemical-resistant apron or

coveralls should be worn.[4]

Clothing made of natural fibers

like cotton is preferable to

synthetic fibers.

Foot
Closed-toe, chemical-resistant

shoes

Footwear should cover the

entire foot and be made of a

material compatible with the

chemicals being handled.[3]

Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following operational plan is essential for safe handling.

Preparation and Inspection:

Ensure that a safety shower and eyewash station are readily accessible and unobstructed.

Verify that all necessary PPE is available and in good condition.
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Work within a properly functioning chemical fume hood.

Handling the Chemical:

Ground all equipment to prevent static discharge, as the substance is a flammable liquid.

[2]

Avoid direct contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in the designated handling area.[4][5]

Use non-sparking tools when opening or handling containers.[5]

Post-Handling:

Thoroughly wash hands and any exposed skin after handling.

Clean the work area and any equipment used.

Ensure the container is tightly sealed and stored in a cool, dry, and well-ventilated area

away from ignition sources.

Disposal Plan
Proper disposal of 2,3,4,5-Tetrafluorobenzaldehyde and its contaminated materials is critical

to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

Collect all waste containing 2,3,4,5-Tetrafluorobenzaldehyde in a designated, properly

labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) department.

Container Management:

The waste container must be made of a compatible material and kept securely closed.[4]
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Store the waste container in a designated satellite accumulation area within the laboratory.

Professional Disposal:

All chemical waste must be managed according to institutional and regulatory guidelines.

[6]

Contact your institution's EHS department to arrange for pickup and disposal by a licensed

professional waste disposal service.

Contaminated packaging should be disposed of in the same manner as the chemical itself.

[7]

Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 2,3,4,5-Tetrafluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

